Direct injection analysis of bisphenol A in serum by combination of isotope imprinting with liquid chromatography-mass spectrometry
Analyst Pub Date: 2004-12-01 DOI: 10.1039/B412641F
Abstract
A restricted access media-molecularly imprinted polymer was prepared using bisphenol A (BPA)-d16 as a template molecule, and was successfully applied to direct injection analysis of BPA in serum combined with column-switching LC-MS.
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